Cas no 2680730-23-6 (tert-butyl N-[1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-yl]carbamate)

• Product Name: tert-butyl N-[1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-yl]carbamate
• CAS No: 2680730-23-6
• MF: C₁₃H₁₅FN₄O₂
• MW: 278.282205820084
• CID: 5759274
• PubChem ID: 165910703
• Update Time: 2025-05-23

tert-butyl N-[1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680730-23-6
• EN300-28285328
• tert-butyl N-[1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-yl]carbamate

• Inchi： 1S/C13H15FN4O2/c1-13(2,3)20-12(19)17-9-7-16-18(8-9)10-4-5-15-11(14)6-10/h4-8H,1-3H3,(H,17,19)
• InChI Key： RYCBIVRNMXIPRG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)N1C=C(C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.11790390g/mol
• Monoisotopic Mass: 278.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69Ų

Additional information on tert-butyl N-[1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-yl]carbamate

Comprehensive Overview of tert-butyl N-[1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-yl]carbamate (CAS No. 2680730-23-6)

The compound tert-butyl N-[1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-yl]carbamate (CAS No. 2680730-23-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoropyridine and pyrazole core, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in kinase inhibition and enzyme regulation.

In recent years, the demand for fluorinated heterocycles like 2-fluoropyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where tert-butyl N-[1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-yl]carbamate could play a pivotal role. Its carbamate group further enhances its utility as a protective moiety in peptide synthesis and prodrug design.

The synthesis of CAS No. 2680730-23-6 involves multi-step organic reactions, including cross-coupling and protection-deprotection strategies. These methods are frequently discussed in academic forums and industry webinars, reflecting the compound's relevance in modern medicinal chemistry. Analysts note its compatibility with high-throughput screening (HTS) platforms, which accelerates the identification of lead compounds for diseases like cancer and autoimmune disorders.

From an environmental perspective, the green chemistry community emphasizes the need for sustainable synthesis routes for such intermediates. Innovations like catalytic fluorination and flow chemistry are being explored to reduce waste and energy consumption during the production of tert-butyl N-[1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-yl]carbamate. This aligns with the broader industry shift toward ESG (Environmental, Social, and Governance) compliance.

Market reports highlight the compound's niche applications in crop protection, where its pyrazole moiety contributes to herbicidal and fungicidal activity. Agrochemical companies are investigating its derivatives to address resistance issues in pest management, a topic frequently searched by farmers and researchers alike. The fluoropyridine segment also garners attention in material science, particularly for designing advanced polymers and electronic materials.

For analytical chemists, characterizing CAS No. 2680730-23-6 requires advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, critical for regulatory submissions in pharmaceutical development. Online databases like PubChem and Reaxys feature extensive spectral data for this compound, making it a frequent subject of academic queries.

In summary, tert-butyl N-[1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-yl]carbamate represents a versatile building block with cross-disciplinary applications. Its integration into drug discovery pipelines and agrochemical formulations underscores its industrial importance, while ongoing research continues to uncover novel functionalities. As the scientific community prioritizes structure-activity relationships (SAR) and computational modeling, this compound is poised to remain a focal point in innovation-driven sectors.